Methyl 4-(phenylsulfonyl)-3-[(2-thienylcarbonyl)amino]benzenecarboxylate
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Description
Methyl 4-(phenylsulfonyl)-3-[(2-thienylcarbonyl)amino]benzenecarboxylate is a useful research compound. Its molecular formula is C19H15NO5S2 and its molecular weight is 401.45. The purity is usually 95%.
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Scientific Research Applications
Xylan Derivatives and Applications
Xylan derivatives, through chemical modification, exhibit specific properties that are influenced by functional groups, degrees of substitution, and substitution patterns. These modifications allow for the creation of biopolymer ethers and esters, which have potential applications in drug delivery, paper strength additives, flocculation aids, and antimicrobial agents due to their ability to form nanoparticles and exhibit unique physicochemical properties (Petzold-Welcke et al., 2014).
Synthesis of Heterocycles
The chemistry of certain pyrazoline derivatives demonstrates their value as a building block for synthesizing a variety of heterocyclic compounds. This includes the synthesis of compounds like pyrazolo-imidazoles and spiropyrans, highlighting their potential in creating new materials with diverse applications, from dyes to therapeutic agents (Gomaa & Ali, 2020).
Advanced Oxidation Processes
Research on the degradation of acetaminophen by advanced oxidation processes (AOPs) sheds light on the environmental impact and potential biotoxicity of pharmaceutical compounds. This research helps in developing more efficient water treatment methods and understanding the environmental fate of various compounds (Qutob et al., 2022).
Organic Synthesis Techniques
The development of practical synthesis methods for key intermediates in the manufacture of pharmaceuticals, such as 2-Fluoro-4-bromobiphenyl, is crucial. These methods enable the large-scale production of important drugs, demonstrating the role of synthetic chemistry in pharmaceutical development (Qiu et al., 2009).
Drug Delivery and Nanoformulations
The exploration of novel delivery systems for cardiovascular diseases highlights the importance of chemical compounds in developing therapeutic strategies that overcome physiological barriers. This research is pivotal in creating effective treatments for a range of diseases, emphasizing the role of chemistry in medical advancements (Geldenhuys et al., 2017).
Properties
IUPAC Name |
methyl 4-(benzenesulfonyl)-3-(thiophene-2-carbonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO5S2/c1-25-19(22)13-9-10-17(27(23,24)14-6-3-2-4-7-14)15(12-13)20-18(21)16-8-5-11-26-16/h2-12H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMQHCDVZWCRRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.